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Compound of Interest

Compound Name: Sofosbuvir impurity C

Cat. No.: B10800363 Get Quote

Essential Safety and Handling of Sofosbuvir
Impurity C
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Sofosbuvir impurity C. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment.

Chemical Identifier:

Name: Sofosbuvir impurity C

CAS Number: 1496552-28-3[1][2]

Molecular Formula: C₂₂H₂₉FN₃O₉P[1][2]

Molecular Weight: 529.45 g/mol [1][2]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Sofosbuvir impurity C is classified with the

following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[2]
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Causes skin irritation (Skin corrosion/irritation - Category 2)[2]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[2]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[2]

Signal Word: Warning[2]

It is crucial to handle this compound with care, utilizing appropriate personal protective

equipment and working in a well-ventilated area to minimize exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to mitigate the risks associated with handling

Sofosbuvir impurity C. The following table summarizes the recommended PPE based on the

identified hazards.

Body Part
Personal Protective
Equipment (PPE)

Rationale

Respiratory

N95 respirator, FFP2/FFP3

mask, or Powered Air-Purifying

Respirator (PAPR)[3]

To prevent inhalation of

airborne particles and potential

respiratory irritation.[2][3]

Hands
Chemical-resistant nitrile

gloves[3]

To protect hands from skin

irritation and chemical

exposure.[2][3]

Eyes/Face

Safety glasses with side

shields or goggles; face shield

if splashing is a risk

To prevent serious eye

irritation from dust or splashes.

[2]

Body
Disposable gown or Tyvek

coverall[3]

To protect the body from

contamination and chemical

exposure.[2][3]
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A clear, step-by-step workflow is critical for the safe handling and disposal of Sofosbuvir
impurity C. The following diagram outlines the recommended procedure.

Preparation

Handling

Cleanup & Disposal

Designate Handling Area

Don Appropriate PPE

1. Establish

Weigh Compound in Ventilated Enclosure

2. Proceed

Dissolve in Appropriate Solvent

3. Prepare

Perform Experiment

4. Execute

Decontaminate Work Surfaces

5. After Use

Dispose of Waste per Local Regulations

6. Collect

Doff PPE Correctly

7. Final Step

Spill Containment First Aid for Exposure
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Caption: Workflow for Safe Handling of Sofosbuvir Impurity C.

Experimental Protocol: Step-by-Step Guidance

Preparation:

Designate a specific area for handling the compound, preferably within a chemical fume

hood or other ventilated enclosure.

Before entering the designated area, don all required PPE as outlined in the table above.

Handling:

Weighing: Carefully weigh the required amount of Sofosbuvir impurity C within the

ventilated enclosure to prevent the dispersion of dust.

Dissolving: Add the weighed compound to the appropriate solvent in a suitable container.

Gently agitate to dissolve.

Experimentation: Carry out the experimental procedures as planned, ensuring all

manipulations are performed within the designated and controlled area.

Cleanup and Disposal:

Decontamination: After completing the experiment, decontaminate all work surfaces and

equipment using an appropriate cleaning agent.

Waste Disposal: Dispose of all contaminated materials, including empty containers, used

PPE, and experimental waste, in accordance with local, state, and federal regulations. The

Safety Data Sheet advises disposing of contents/container in accordance with local

regulation.[2]

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Typically,

gloves are removed first, followed by the gown, and then eye and respiratory protection.

Wash hands thoroughly after removing all PPE.
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Emergency Procedures:

Spill: In case of a spill, contain the material with an inert absorbent and clean the area with

a suitable decontaminating agent. Ensure proper PPE is worn during cleanup.

Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2]

Remove contaminated clothing and wash it before reuse.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[2]

Ingestion: Rinse the mouth.[2] Do not induce vomiting.

In all cases of exposure, seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10800363?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800363?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

